Undecylprodigiosin Undecylprodigiosin Undecylprodigiosin is a classical cytotoxic immunosuppressant, suppressing immune functions and inhibiting DNA synthesis.
Brand Name: Vulcanchem
CAS No.: 52340-48-4
VCID: VC0546394
InChI: InChI=1S/C25H35N3O/c1-3-4-5-6-7-8-9-10-11-13-20-15-16-21(27-20)18-24-25(29-2)19-23(28-24)22-14-12-17-26-22/h12,14-19,27-28H,3-11,13H2,1-2H3/b23-22-,24-18-
SMILES: CCCCCCCCCCCC1=CC=C(N1)C=C2C(=CC(=C3C=CC=N3)N2)OC
Molecular Formula: C25H35N3O
Molecular Weight: 393.6 g/mol

Undecylprodigiosin

CAS No.: 52340-48-4

Inhibitors

VCID: VC0546394

Molecular Formula: C25H35N3O

Molecular Weight: 393.6 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

Undecylprodigiosin - 52340-48-4

CAS No. 52340-48-4
Product Name Undecylprodigiosin
Molecular Formula C25H35N3O
Molecular Weight 393.6 g/mol
IUPAC Name (2Z,5Z)-3-methoxy-5-pyrrol-2-ylidene-2-[(5-undecyl-1H-pyrrol-2-yl)methylidene]pyrrole
Standard InChI InChI=1S/C25H35N3O/c1-3-4-5-6-7-8-9-10-11-13-20-15-16-21(27-20)18-24-25(29-2)19-23(28-24)22-14-12-17-26-22/h12,14-19,27-28H,3-11,13H2,1-2H3/b23-22-,24-18-
Standard InChIKey ISFCPXILUVJVOC-KYGJEJSHSA-N
Isomeric SMILES CCCCCCCCCCCC1=CC=C(N1)/C=C\2/C(=C/C(=C/3\C=CC=N3)/N2)OC
SMILES CCCCCCCCCCCC1=CC=C(N1)C=C2C(=CC(=C3C=CC=N3)N2)OC
Canonical SMILES CCCCCCCCCCCC1=CC=C(N1)C=C2C(=CC(=C3C=CC=N3)N2)OC
Appearance Solid powder
Description Undecylprodigiosin is a classical cytotoxic immunosuppressant, suppressing immune functions and inhibiting DNA synthesis.
Purity >98% (or refer to the Certificate of Analysis)
Shelf Life >2 years if stored properly
Solubility Soluble in DMSO
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms Undecylprodigiosin
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